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Compound of Interest

Compound Name: Styphnic acid

Cat. No.: B3031882

An In-depth Technical Guide to the Thermodynamic Properties of Styphnic Acid

Introduction

Styphnic acid, systematically known as 2,4,6-trinitro-1,3-benzenediol, is a secondary
explosive compound characterized by its yellow, hexagonal crystalline structure.[1][2][3] With
the molecular formula CeH3NsOs, it belongs to the family of trinitrophenols, similar to picric acid.
[2][4] Its significance lies in its use as a precursor in the manufacture of more sensitive primary
explosives, most notably lead styphnate, which is widely used in primers and detonators.[2][5]
Styphnic acid itself is a low-sensitivity explosive that deflagrates or explodes upon rapid
heating.[1][6][7]

This technical guide provides a comprehensive overview of the core thermodynamic and
physicochemical properties of styphnic acid. It is intended for researchers, scientists, and
professionals in drug development and materials science who require detailed data on its
synthesis, thermal behavior, and energetic characteristics. The document summarizes
guantitative data in structured tables, outlines detailed experimental protocols for its synthesis
and analysis, and provides visualizations for key chemical processes.

Physicochemical Properties

Styphnic acid is a moderately strong acid capable of reacting with weakly basic oxides to form
salts.[1][2] Its physical and chemical characteristics are fundamental to its handling, storage,
and application.

Table 1: Physicochemical Properties of Styphnic Acid
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Property Value Source(s)
IUPAC Name 2,4,6-Trinitrobenzene-1,3-diol [4]
Molecular Formula CeH3N30s [2][4]
Molar Mass 245.11 g/mol [2]
Appearance Yellow hexagonal crystals [11121[3]
Density 1.829 g/cm3 [2]
Melting Point 179-180 °C (decomposes) [21[31[8]
Boiling Point Decomposes upon heating [2]
Water Solubility 0.64 g/100 mL (14 °C) [3][6]
1.14 g/100 mL (62 °C) [11[3]
Solubility (Other) Ftrsely soluble in ethanol and (31[6]
ether

Thermodynamic Properties

The thermodynamic data of styphnic acid are critical for understanding its energy content,
stability, and explosive performance. These values are typically determined through
calorimetric and thermal analysis techniques.

Table 2: Thermodynamic Data for Styphnic Acid
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Parameter Value Source(s)

Standard Enthalpy of

_ -467.5 + 6.9 kJ/mol [1][9]

Formation (AfH®29s)
Standard Enthalpy of

_ -2322.3 + 6.9 kd/mol [9]
Combustion (AcH®)
Enthalpy of Fusion (AfusH) 33.5 kd/mol [10]
Entropy of Fusion (AfusS) 73.6 J/(mol-K) [10]
Flash Point 126.8 £ 15.8 °C [5]
Decomposition Temperature Explodes above 180 °C [4]

Experimental Protocols
Synthesis of Styphnic Acid

Two primary methods for the synthesis of styphnic acid have been established: the classical
sulfonation-nitration of resorcinol and a more modern approach via a dinitrosoresorcinol
intermediate.

1. Classical Method: Sulfonation-Nitration

This traditional approach involves the nitration of resorcinol using a mixture of concentrated
sulfuric and nitric acids.[2][4] The sulfonation of resorcinol prior to nitration helps control the
reaction and improve yield. Recent optimizations have focused on adjusting reagent ratios and
temperature profiles to maximize efficiency. A study demonstrated that a molar ratio of nitric
acid to resorcinol of 3.45:1 with a staged temperature increase from 30°C to 70°C can achieve
yields of 82-83%.[4][11]

Methodology:

» Sulfonation: Resorcinol is dissolved in concentrated sulfuric acid and heated (e.g., 100°C for
30 minutes) to form a resorcinol sulfate intermediate.[6][12]

 Nitration: The sulfonated mixture is cooled and then slowly treated with concentrated nitric
acid. The temperature must be carefully controlled to manage the vigorous exothermic
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reaction.[12]

o Completion & Isolation: The mixture is heated (e.g., 100-110°C for 1.5-2 hours) to complete
the nitration process.[6][12]

 Purification: The product is precipitated by adding water, then filtered and washed.[6] It can
be further purified by recrystallization from an ethanol/water mixture to remove unreacted
precursors and lower nitration products.[6]
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Caption: Workflow for the classical sulfonation-nitration synthesis of styphnic acid.
2. Alternative Method: Dinitrosoresorcinol Intermediate

A newer, more economical process avoids the direct sulfonation step.[13][14] This two-step
method first involves the nitrosation of resorcinol, followed by oxidation and nitration to yield the
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final product.
Methodology:

» Nitrosation: Resorcinol is reacted with sodium nitrite in dilute nitric acid to produce 2,4-
dinitrosoresorcinol.[4][13]

o Oxidation & Nitration: The 2,4-dinitrosoresorcinol intermediate, typically as a slurry, is added
to hot, concentrated nitric acid (45-100°C).[13] This step oxidizes the nitroso groups and
completes the nitration of the aromatic ring to form styphnic acid with yields around 90%.
[13][14]
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Caption: Workflow for the alternative synthesis of styphnic acid.

Determination of Thermodynamic Properties

Oxygen Bomb Calorimetry
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The standard enthalpies of formation and combustion of energetic materials like styphnic acid
are determined using oxygen static bomb calorimetry.[15] This technique provides the only
direct experimental measurement of these fundamental properties.[16]

Methodology:

o Sample Preparation: A precisely weighed pellet of styphnic acid is placed in a sample
holder inside a high-pressure vessel (the "bomb").

e Assembly: The bomb is sealed and pressurized with a surplus of pure oxygen.

o Calorimeter Setup: The bomb is submerged in a known quantity of water in an insulated
container (the calorimeter). The initial temperature of the water is recorded accurately.

o Combustion: The sample is ignited electrically. The complete combustion of the compound
releases heat, which is absorbed by the bomb and the surrounding water, causing a
temperature rise.

o Temperature Measurement: The final equilibrium temperature of the water is recorded.

e Calculation: The heat of combustion is calculated from the temperature change, the heat
capacity of the calorimeter system, and the mass of the sample. The standard enthalpy of
formation is then derived from the heat of combustion using Hess's Law.[17]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3031882?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3031882?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

